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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069

C.1. 12085: A Comprehensive Technical Guide

An In-depth Examination of the Physical and Chemical Characteristics of a Widely Used
Monoazo Pigment

This technical guide provides a detailed overview of the physical and chemical properties of
C.1. 12085, also known as Pigment Red 4 or D&C Red No. 36.[1][2][3] Intended for
researchers, scientists, and professionals in drug development and materials science, this
document compiles essential data on its identity, physicochemical characteristics, and
analytical methodologies.

Chemical Identity and Physical Properties

C.1. 12085 is a synthetic monoazo colorant, chemically identified as 1-[(2-Chloro-4-
nitrophenyl)azo]-2-naphthol.[1][2][3] It is recognized for its vibrant orangish-red hue and is
utilized in various applications, including cosmetics, printing inks, and plastics.[1][4] The
fundamental properties of C.I. 12085 are summarized in the tables below.

Table 1: Chemical Identification of C.l. 12085
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Identifier Value
Cl Name C.l. 12085
CIl Number 12085[5]

Common Names

Pigment Red 4, D&C Red No. 36, Fast Red R[1]
[6]

IUPAC Name

1-[(2-Chloro-4-nitrophenyl)azo]-2-naphthol[1][2]
[3]

CAS Number

2814-77-9[1][5]

EINECS/ELINCS No.

220-562-2[1][5]

Chemical Formula

C16H10CIN3O3[7]

Molecular Weight

327.72 g/mol

Table 2: Physicochemical Properties of C.I, 12085

Property

Value

Physical Form

Orange-red powder

Melting Point Not definitively established; reported values vary
Solubility Insoluble in water[8]

Light Fastness Good

Heat Resistance (°C) 160[6]

Oil Absorption (ml/100g) 35-45[6]

pH Value 7.2[6]

Density (g/cm?3) 1.45 - 1.65[6]

Experimental Protocols
Synthesis of C.I. 12085
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The synthesis of C.I. 12085 is typically achieved through a diazotization and coupling reaction.
[9] The following is a representative protocol:

Step 1: Diazotization of 2-chloro-4-nitroaniline

e Dissolve 2-chloro-4-nitroaniline in an acidic solution (e.g., hydrochloric acid) and cool the
mixture to 0-5 °C in an ice bath.

e Slowly add a solution of sodium nitrite (NaNO2z) while maintaining the low temperature and
stirring continuously.

e The reaction progress can be monitored by testing for the absence of the starting aniline.
The resulting product is the diazonium salt of 2-chloro-4-nitroaniline.

Step 2: Coupling with 2-naphthol

» In a separate vessel, dissolve 2-naphthol in an alkaline solution (e.g., sodium hydroxide) and
cool to 0-5 °C.

o Slowly add the previously prepared diazonium salt solution to the 2-naphthol solution with
vigorous stirring.

e Maintain the temperature and alkaline conditions to facilitate the coupling reaction.

e The C.1. 12085 pigment will precipitate out of the solution.

Step 3: Isolation and Purification

« Filter the resulting suspension to isolate the crude pigment.

o Wash the filter cake with water to remove any unreacted starting materials and salts.

o Dry the purified pigment in an oven at a controlled temperature.
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Synthesis Workflow for C.I. 12085
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Analytical Characterization

The quality control of organic pigments like C.1. 12085 involves a range of analytical techniques
to ensure purity, correct hue, and consistency.[10]

2.2.1. Spectroscopic Analysis

UV-Visible (UV-Vis) Spectroscopy: Used to determine the absorption spectrum of the
pigment, which is crucial for color consistency. In a recent study, the UV-Vis spectrum of C.I.
12085 was recorded as part of an HPLC-PDA analysis, with the effluent monitored at
wavelengths including 457 nm, 480 nm, 486 nm, and 500 nm.[11]

Infrared (IR) Spectroscopy: Fourier Transform Infrared (FTIR) spectroscopy is employed to
identify the functional groups present in the molecule, confirming its chemical identity.
Expected characteristic peaks for C.l. 12085 would include those corresponding to O-H
stretching (from the naphthol group), N=N stretching (azo group), C-ClI stretching, and N-O
stretching (nitro group).

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern of the compound, aiding in its structural confirmation. A mass spectrum for Pigment
Red 4 is available in public databases.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy can be
used for the detailed structural elucidation of the molecule.

2.2.2. Chromatographic Analysis

» High-Performance Liquid Chromatography (HPLC): A key technique for assessing the purity
of C.1. 12085 and quantifying any impurities. A reversed-phase HPLC method with a PDA
detector has been developed for the analysis of D&C Red No. 36.[11]

2.2.3. Physical Property Analysis

o Particle Size Analysis: Techniques such as laser diffraction are used to determine the particle
size distribution, which influences the pigment's opacity and dispersibility.[13]
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e Microscopy: Optical and electron microscopy can be used to visualize the morphology and
dispersion of the pigment particles.[13]

C.I. 12085 Sample
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Analytical Workflow for C.I. 12085 Quality Control

Regulatory and Safety Considerations

C.1. 12085 is a regulated colorant in many regions, including the United States, Europe, and
Japan, for use in cosmetics and personal care products.[5][8] In the US, its use in lip products
Is restricted to a maximum concentration of 3%.[8] As with many azo dyes, there have been
some safety concerns, and its use is subject to strict purity requirements and regulatory
oversight.[2]

Conclusion

C.l. 12085 is a well-characterized synthetic pigment with a range of applications. Its physical
and chemical properties are defined by its monoazo naphthol structure. The synthesis is a
standard industrial process, and a suite of analytical techniques is available for its quality
control to ensure its suitability for various applications, particularly in the regulated cosmetics
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and pharmaceutical industries. This guide provides a foundational understanding of these
characteristics for professionals working with this colorant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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